Cas no 109029-85-8 (2-Chloro-5-(propylsulfamoyl)benzoic acid)

• Product Name: 2-Chloro-5-(propylsulfamoyl)benzoic acid
• CAS No: 109029-85-8
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• CID: 2112798
• Update Time: 2023-08-04

2-Chloro-5-(propylsulfamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[(propylamino)sulfonyl]Benzoic acid
• 2-Chloro-5-(propylsulfamoyl)benzoic acid

• Inchi： 1S/C10H12ClNO4S/c1-2-5-12-17(15,16)7-3-4-9(11)8(6-7)10(13)14/h3-4,6,12H,2,5H2,1H3,(H,13,14)
• InChI Key： LCWVUVXLJRNWFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(NCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 365
• XLogP3: 2.1
• Topological Polar Surface Area: 91.8